Cas no 96166-00-6 (5-(Benzyloxy)pyridin-2-amine)

5-(Benzyloxy)pyridin-2-amine structure
5-(Benzyloxy)pyridin-2-amine structure
Product Name:5-(Benzyloxy)pyridin-2-amine
CAS No:96166-00-6
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD11135746
CID:838834
PubChem ID:22315276
Update Time:2024-10-25

5-(Benzyloxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Benzyloxy)pyridin-2-amine
    • 5-BENZYLOXYPYRIDIN-2-YLAMINE
    • 5-phenylmethoxypyridin-2-amine
    • 2-Amino-5-(benzyloxy)pyridine
    • 2-Pyridinamine, 5-(phenylmethoxy)-
    • 5-benzyloxypyridin-2-amine
    • 5-(Benzyloxy)pyridine-2-amine
    • KMWUTRXLBBOIJE-UHFFFAOYSA-N
    • 5-(Phenylmethoxy)-2-pyridinamine
    • 5-BENZYLOXY-PYRIDIN-2-YLAMINE
    • SB21178
    • SY067298
    • BB 0258236
    • W9803
    • ST24029
    • 5-(Phenylmethoxy)-2-pyridinamine (ACI)
    • DB-023509
    • C77322
    • 96166-00-6
    • CS-W009208
    • SCHEMBL2648020
    • AKOS000222201
    • MFCD11135746
    • J-516291
    • EN300-188410
    • FS-2973
    • DTXSID00624664
    • MDL: MFCD11135746
    • Inchi: 1S/C12H12N2O/c13-12-7-6-11(8-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,13,14)
    • InChI Key: KMWUTRXLBBOIJE-UHFFFAOYSA-N
    • SMILES: N1C(N)=CC=C(OCC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 200.09500
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 374.5±27.0 °C at 760 mmHg
  • Flash Point: 180.3±23.7 °C
  • Refractive Index: 1.622
  • PSA: 48.14000
  • LogP: 2.82400
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Benzyloxy)pyridin-2-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Benzyloxy)pyridin-2-amine Pricemore >>

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5-(Benzyloxy)pyridin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: Toluene ;  25 h, 100 °C
Reference
1-(2-Hydroxy-2-methyl-3-phenoxypropanoyl)indoline-4-carbonitrile Derivatives as Potent and Tissue Selective Androgen Receptor Modulators
Chekler, Eugene L. Piatnitski; Unwalla, Rayomond; Khan, Taukeer A.; Tangirala, Raghuram S.; Johnson, Mark; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2462-2471

Production Method 2

Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Tetrahydrofuran ,  Water ;  1 h, reflux
Reference
Preparation of azole-substituted pyridine compounds for inhibition of 20-HETE-producing enzyme
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Pharmaceutical agent containing azole-substituted pyridine compounds for inhibition of 20-HETE-producing enzyme
, Japan, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  20 h, reflux
Reference
Pyridine and pyrimidine analogs of acetaminophen as inhibitors of lipid peroxidation and cyclooxygenase and lipoxygenase catalysis
Nam, Tae-gyu; Nara, Susheel J.; Zagol-Ikapitte, Irene; Cooper, Thomas; Valgimigli, Luca; et al, Organic & Biomolecular Chemistry, 2009, 7(24), 5103-5112

Production Method 5

Reaction Conditions
Reference
A Simple Cu-Catalyzed Coupling Approach to Substituted 3-Pyridinol and 5-Pyrimidinol Antioxidants
Nara, Susheel J.; Jha, Mukund; Brinkhorst, Johan; Zemanek, Tony J.; Pratt, Derek A., Journal of Organic Chemistry, 2008, 73(23), 9326-9333

Production Method 6

Reaction Conditions
1.1 Reagents: Water Solvents: Acetic acid ;  70 °C; 1 h, 70 °C; 70 °C → 25 °C
1.2 Reagents: Acetic acid ,  Sodium hydroxide Solvents: Water ;  pH 8.8, 25 °C
Reference
Method of for the preparation of (amino)(hydroxy)pyridine compound
, Japan, , ,

5-(Benzyloxy)pyridin-2-amine Raw materials

5-(Benzyloxy)pyridin-2-amine Preparation Products

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